Cas no 1523617-88-0 (2-Azaspiro[4.4]nonane hemioxalate)

• Product Name: 2-Azaspiro[4.4]nonane hemioxalate
• CAS No: 1523617-88-0
• MF: C₁₈H₃₂N₂O₄
• MW: 340.457685470581
• MDL: MFCD27988099
• CID: 3163377
• PubChem ID: 91800980
• Update Time: 2025-11-02

2-Azaspiro[4.4]nonane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-Aza-spiro[4.4]nonane hemioxalate
• 2-Azaspiro[4.4]nonane oxalate(2:1)
• 2-azaspiro[4.4]nonane hemioxalate
• 8-Azaspiro[4.4]nonane; oxalic acid
• bis(2-azaspiro[4.4]nonane) oxalate
• SB21684
• AK171878
• AS-34932
• MFCD27988099
• YKC61788
• SY073175
• 2-Azaspiro[4.4]nonaneoxalate(2:1)
• 1523617-88-0
• BIS(2-AZASPIRO[4.4]NONANE); OXALIC ACID
• AKOS025289949
• 2-azaspiro[4.4]nonane;oxalic acid
• 2-Azaspiro[4.4]nonane hemioxalate

• MDL： MFCD27988099
• Inchi： 1S/2C8H15N.C2H2O4/c2*1-2-4-8(3-1)5-6-9-7-8;3-1(4)2(5)6/h2*9H,1-7H2;(H,3,4)(H,5,6)
• InChI Key： HDEDEEUHDJYZEN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1CCC2(C1)CCCC2.N1CCC2(C1)CCCC2

Computed Properties

• Exact Mass: 340.23620751g/mol
• Monoisotopic Mass: 340.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7

2-Azaspiro[4.4]nonane hemioxalate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-Azaspiro[4.4]nonane hemioxalate

2-Azaspiro[4.4]nonane hemioxalate (CAS No. 1523617-88-0): A Versatile Spirocyclic Compound in Modern Pharmaceutical Research

2-Azaspiro[4.4]nonane hemioxalate (CAS No. 1523617-88-0) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. As a nitrogen-containing heterocycle, this molecule features a distinctive spiro[4.4]nonane framework that offers remarkable three-dimensional complexity, making it particularly valuable in drug discovery programs targeting complex biological systems.

The 2-azaspiro[4.4]nonane core structure represents an important class of saturated nitrogen heterocycles that are increasingly sought after in modern drug design. The hemioxalate salt form of this compound enhances its physicochemical properties, improving solubility and stability for various research applications. Recent studies highlight its potential as a privileged scaffold in the development of CNS-active compounds, with particular interest in neurological disorders that represent significant unmet medical needs.

In the context of current pharmaceutical trends, 2-azaspiro[4.4]nonane derivatives are being explored for their potential in addressing some of today's most challenging therapeutic areas. Researchers are particularly interested in its application for neurodegenerative disease targets, where the rigid three-dimensional structure may provide improved selectivity against complex protein targets. The compound's spirocyclic architecture offers distinct advantages in drug design, including enhanced metabolic stability and the ability to access novel chemical space compared to flat aromatic systems.

The synthesis and application of 2-azaspiro[4.4]nonane hemioxalate align with several cutting-edge trends in medicinal chemistry. First, it addresses the growing demand for three-dimensional molecular scaffolds in fragment-based drug discovery. Second, its spirocyclic structure meets the pharmaceutical industry's need for compounds that can improve drug-like properties while maintaining structural complexity. Third, the presence of both basic nitrogen and carboxylic acid functionalities in the hemioxalate form creates opportunities for salt formation and prodrug development.

From a chemical perspective, 2-azaspiro[4.4]nonane hemioxalate exhibits several noteworthy characteristics. The spiro junction creates significant ring strain while maintaining stability, offering unique conformational properties that can influence molecular recognition. The hemioxalate counterion provides improved crystallinity, which is particularly valuable for X-ray crystallography studies in structure-based drug design. These features make it an attractive building block for medicinal chemistry optimization programs.

Current research directions for 2-azaspiro[4.4]nonane-based compounds include exploration as: 1) GPCR modulators for neurological indications, 2) enzyme inhibitors targeting protein-protein interactions, and 3) molecular probes for studying complex biological systems. The compound's versatility is further demonstrated by its potential application in peptidomimetic design, where the rigid spirocyclic core can mimic peptide turn structures.

The pharmaceutical industry's growing interest in spirocyclic compounds like 2-azaspiro[4.4]nonane hemioxalate reflects broader trends toward exploring underutilized chemical space. This aligns with current efforts to move beyond traditional flat aromatic systems in drug discovery. The compound's three-dimensional character and structural rigidity make it particularly valuable for addressing challenging drug targets where conventional approaches have failed.

From a synthetic chemistry standpoint, 2-azaspiro[4.4]nonane hemioxalate presents interesting challenges and opportunities. The construction of its spirocyclic framework requires specialized synthetic methods that are currently areas of active research. Recent advances in catalytic spirocyclization techniques have made such structures more accessible to medicinal chemists, enabling broader exploration of their therapeutic potential.

Quality control and characterization of 2-azaspiro[4.4]nonane hemioxalate require specialized analytical techniques. The compound's unique stereochemistry and salt formation necessitate comprehensive characterization using NMR, HPLC, and X-ray crystallography. These analytical challenges reflect the compound's structural complexity and the need for rigorous quality standards in pharmaceutical research.

Looking forward, 2-azaspiro[4.4]nonane-based compounds are poised to play an increasingly important role in drug discovery. Their potential applications span multiple therapeutic areas, with particular promise in CNS disorders, inflammation, and metabolic diseases. As research continues to uncover the unique properties of this spirocyclic scaffold, we can anticipate growing interest from both academic and industrial research groups.

The commercial availability of 2-azaspiro[4.4]nonane hemioxalate (CAS No. 1523617-88-0) has enabled broader investigation of its pharmaceutical potential. Suppliers specializing in advanced pharmaceutical intermediates now offer this compound with various purity grades suitable for different research applications, from early-stage discovery to preclinical development.

In conclusion, 2-Azaspiro[4.4]nonane hemioxalate represents an exciting example of how structural innovation in medicinal chemistry can open new avenues for therapeutic development. Its unique spirocyclic architecture, combined with the practical advantages of the hemioxalate salt form, position it as a valuable tool for researchers tackling some of modern medicine's most complex challenges. As the pharmaceutical industry continues to explore three-dimensional molecular space, compounds like this will undoubtedly play an increasingly prominent role in drug discovery pipelines.